9-(2-Bromopropyl)-9-methyl-9H-fluorene
Description
9-(2-Bromopropyl)-9-methyl-9H-fluorene is a brominated fluorene derivative characterized by a 2-bromopropyl and a methyl group at the 9-position of the fluorene scaffold. Fluorene derivatives are widely studied for their applications in organic electronics, photochromic materials, and as intermediates in pharmaceuticals and agrochemicals. The bromine atom in the 2-bromopropyl substituent enhances reactivity, enabling further functionalization via nucleophilic substitution or coupling reactions.
Properties
Molecular Formula |
C17H17B |
|---|---|
Molecular Weight |
301.2 g/mol |
IUPAC Name |
9-(2-bromopropyl)-9-methylfluorene |
InChI |
InChI=1S/C17H17Br/c1-12(18)11-17(2)15-9-5-3-7-13(15)14-8-4-6-10-16(14)17/h3-10,12H,11H2,1-2H3 |
InChI Key |
XFZGWXCZCHXQEA-UHFFFAOYSA-N |
SMILES |
CC(CC1(C2=CC=CC=C2C3=CC=CC=C31)C)Br |
Canonical SMILES |
CC(CC1(C2=CC=CC=C2C3=CC=CC=C31)C)Br |
Origin of Product |
United States |
Comparison with Similar Compounds
Research Findings and Trends
- Electronic Applications : Fluorenes with extended alkyl chains (e.g., propyl) show improved solubility in organic solvents, aiding their use in OLEDs and photovoltaics .
- Pharmaceutical Potential: Bromo-fluorenes are explored as building blocks for kinase inhibitors and antimicrobial agents due to their planar aromatic structure .
Featured Recommendations
| Most viewed |
|
|
|---|---|---|
| Most popular with customers |
|
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
